Cas no 154634-95-4 ((3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine)
154634-95-4 structure
Product Name:(3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine
CAS No:154634-95-4
MF:C11H21NO3
MW:215.289343595505
CID:3039352
PubChem ID:57547100
Update Time:2025-04-21
(3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- (3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine
- (S,S)-3,5-dimethylmorpholine-4-carboxylic acid tert-butyl ester; trans-(2S,5S)-1-(tert-butoxycarbonyl)-2,5-dimethylmorpholine; tert-butyl (3S,5S)-3,5-dimethylmorpholine-4-carboxylate
- 154634-95-4
- 1,1-Dimethylethyl (3S,5S)-3,5-dimethyl-4-morpholinecarboxylate
- DTXSID701178653
- SCHEMBL1885718
- (3S,5S)-Tert-butyl3,5-dimethylmorpholine-4-carboxylate
- F18924
- (3S, 5S)-4-tert-Butoxycarbonyl-3,5-dimethylmorpholine
- (3S,5S)-Tert-butyl 3,5-dimethylmorpholine-4-carboxylate
- ABUPJBWQVITJLQ-IUCAKERBSA-N
-
- Inchi: 1S/C11H21NO3/c1-8-6-14-7-9(2)12(8)10(13)15-11(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1
- InChI Key: ABUPJBWQVITJLQ-IUCAKERBSA-N
- SMILES: O1C[C@H](C)N(C(=O)OC(C)(C)C)[C@@H](C)C1
Computed Properties
- Exact Mass: 215.15200
- Monoisotopic Mass: 215.15214353Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77000
- LogP: 1.96860
(3S,5S)-4-tert-butoxycarbonyl-3,5-dimethylmorpholine Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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